Cas no 1314714-92-5 (2-(2-Bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-Bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile
• CAS No: 1314714-92-5
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 5748393
• PubChem ID: 129954411
• Update Time: 2025-05-24

2-(2-Bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1894755
• 2-(2-bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile
• 1314714-92-5
• 2-(2-Bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile

• Inchi： 1S/C11H12BrNO2/c1-11(2,6-13)7-4-5-8(15-3)10(14)9(7)12/h4-5,14H,1-3H3
• InChI Key： YWHXFLOWDBSRDT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(C#N)(C)C)OC)O

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-(2-Bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile

Compound CAS No. 1314714-92-5: 2-(2-Bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile

The compound with CAS No. 1314714-92-5, known as 2-(2-Bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a hydroxyl group, and a methoxy group attached to a phenyl ring, along with a nitrile functional group and a methyl substituent. These features make it a versatile building block for various applications.

Recent studies have highlighted the potential of 2-(2-Bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the presence of the nitrile group allows for easy modification through various chemical reactions, enabling the creation of derivatives with enhanced bioavailability or selectivity. Additionally, the hydroxyl and methoxy groups on the phenyl ring contribute to hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving bromination, hydroxylation, and methylation processes. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Furthermore, its stability under various reaction conditions has made it a preferred choice for researchers working on complex molecule constructions.

The CAS No. 1314714-92-5 compound has also been investigated for its role in polymer chemistry. Its nitrile functionality can be utilized to form strong covalent bonds with other monomers, leading to the development of high-performance polymers with tailored mechanical and thermal properties. This application is particularly promising in the field of advanced materials for electronic devices and aerospace engineering.

Another area where 2-(2-Bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile has shown potential is in catalysis. The bromine atom serves as an excellent leaving group, facilitating nucleophilic substitutions that are essential in many industrial processes. Moreover, the hydroxyl and methoxy groups can act as directing groups in aromatic substitution reactions, enhancing the efficiency of catalytic cycles.

From an environmental standpoint, researchers have evaluated the biodegradability and toxicity of this compound. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and to develop sustainable methods for its disposal.

In conclusion, CAS No. 1314714-92-5, or 2-(2-Bromo-3-hydroxy-4-methoxyphenyl)-2-methylpropanenitrile, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in medicinal chemistry, materials science, and catalysis. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.